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Compound of Interest

(3-Methylphenyl) 4-
Compound Name:

methoxybenzoate
CAS No.: 7464-47-3
Cat. No.: B12809830

Get Quote

Executive Summary

(3-Methylphenyl) 4-methoxybenzoate is a substituted aryl ester primarily utilized as a latent
hydroxybenzophenone precursor and a mesogenic core in liquid crystal synthesis.[1][2] Its
value as a reactive intermediate lies in its ability to undergo the Fries Rearrangement—both
thermal and photochemical—to yield ortho- and para-hydroxybenzophenones.[1][2] These
rearrangement products are structural isomers of established UV absorbers (e.g., Mexenone
analogs) and serve as critical scaffolds for photo-stabilizers and pharmaceutical
pharmacophores.[1][2]

Unlike simple alkyl esters, the phenolic moiety (3-methylphenol) in this compound activates the
aromatic ring for electrophilic rearrangement, while the 4-methoxybenzoyl group provides the
necessary conjugation for UV absorption properties in the final product.[1][2]

Chemical Properties & Stability
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Property Specification

Molecular Formula C15H1403

Molecular Weight 242.27 g/mol

Appearance White to off-white crystalline solid

Soluble in DCM, Chloroform, Toluene, Ethyl

Solubility )
Acetate; Insoluble in Water
Stable under ambient conditions.[1][2][3][4]
Reactivity Profile Susceptible to hydrolysis (base/acid) and Fries
rearrangement (Lewis acid/UV light).[1][2]
Store at 2-8°C, desiccated. Protect from light to
Storage prevent premature Photo-Fries rearrangement.

[1](2]

Core Protocol A: Lewis Acid-Catalyzed Fries
Rearrangement

Objective: Synthesis of (2-hydroxy-4-methylphenyl)(4-methoxyphenyl)methanone (and
isomers). Application: Production of UV-A/UV-B absorbers and benzophenone-type
pharmaceutical intermediates.[1][2]

Mechanistic Insight

The reaction proceeds via an intermolecular or intramolecular mechanism depending on
conditions.[2] The Lewis acid (AICIs) coordinates with the carbonyl oxygen, weakening the
ester bond.[2] The acylium ion (4-methoxybenzoyl cation) is generated and attacks the
electron-rich phenolic ring at the ortho or para position relative to the oxygen.[1][2]

e Low Temp (25°C): Favors para-rearrangement (kinetic control).[1][2]

e High Temp (120°C): Favors ortho-rearrangement (thermodynamic control), yielding the
desired hydrogen-bonded 2-hydroxybenzophenone.[1][2]

Experimental Workflow
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Reagents:

(3-Methylphenyl) 4-methoxybenzoate (1.0 eq)[1][2]

Aluminum Chloride (AICI3), anhydrous (1.2 - 1.5 eq)[1][2]

Solvent: Chlorobenzene (for high temp) or Dichloromethane (DCM) (for low temp)[1][2]

Quench: 1M HCI / Ice water

Step-by-Step Protocol:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, nitrogen
inlet, and magnetic stir bar.

o Dissolution: Charge the flask with (3-Methylphenyl) 4-methoxybenzoate (10 mmol, 2.42 g)
and anhydrous Chlorobenzene (20 mL).

o Catalyst Addition: Cool the solution to 0°C. Add AICIs (12 mmol, 1.60 g) portion-wise over 15
minutes to control exotherm. Note: HCI gas may evolve; use a scrubber.[1][2]

e Reaction:

o For Ortho-Product (UV Absorber): Heat the mixture to 120°C for 4—6 hours. The solution
will darken (deep red/brown complex formation).[1][2]

o For Para-Product: Stir at 25°C for 12—24 hours.

e Quenching: Cool the reaction mixture to room temperature. Pour slowly into a stirred mixture
of ice (50 g) and conc. HCI (5 mL). Stir vigorously for 30 minutes to break the aluminum
complex.

o Extraction: Separate the organic layer.[1][2] Extract the aqueous layer with DCM (2 x 20 mL).
[1][2] Combine organic phases.[1][2]

 Purification: Wash with brine, dry over Na2SOa4, and concentrate in vacuo. Purify via flash
column chromatography (Hexanes/EtOAc gradient).
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Visualization: Reaction Pathway
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Caption: Divergent pathways in the Fries rearrangement of (3-Methylphenyl) 4-
methoxybenzoate controlled by temperature.

Core Protocol B: Photo-Fries Rearrangement

Objective: "Green" synthesis of hydroxybenzophenones without metal catalysts.[1][2]
Application: Mechanistic studies and synthesis of trace metabolites.[1][2]

Principle

UV irradiation (typically 254 nm or >300 nm) excites the ester to a singlet state, causing
homolytic cleavage of the C-O bond.[2] The resulting radical pair [Phenoxy radical + Acyl
radical] recombines within the solvent cage to form ortho- and para-hydroxyketones.[1][2]

Experimental Workflow

Reagents:

e Substrate (0.01 M solution)

e Solvent: Benzene, Cyclohexane, or Acetonitrile (degassed)[1][2]

» Light Source: High-pressure Hg lamp or UV-LED reactor (300 nm)
Step-by-Step Protocol:

e Preparation: Dissolve (3-Methylphenyl) 4-methoxybenzoate (100 mg) in degassed
cyclohexane (40 mL).
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e Irradiation: Place the solution in a quartz vessel. Irradiate under nitrogen atmosphere for 2—4
hours. Monitor by TLC or HPLC.[1][2]

o Workup: Evaporate solvent. The product mixture will contain the ester, ortho-isomer, para-
isomer, and phenol (from radical escape).[1][2]

« Isolation: Requires careful preparative HPLC or column chromatography due to the mixture
of isomers.[1][2]

Protocol C: Use as a Liquid Crystal (Mesogen)
Intermediate

Objective: Synthesis of lateral-methyl substituted liquid crystals. Context: The 3-methyl group
on the phenyl ring acts as a lateral substituent, which broadens the nematic phase by
disrupting efficient packing, often lowering the melting point compared to the unsubstituted
analog.[1][2]

Functionalization Workflow
To incorporate this core into a polymer or larger mesogen:

» Demethylation (Optional): Convert the 4-methoxy group to a phenol using BBrs (DCM,
-78°C) to create a reactive handle for chain extension.

o Polymerization: Use the demethylated product as a bis-phenol monomer (if the methyl group
is functionalized) or as a capping agent.[1][2]

Analytical Quality Control

To validate the integrity of the "Reactive Intermediate” before use:

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.bldpharm.com/products/121-98-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://www.bldpharm.com/products/121-98-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://www.bldpharm.com/products/121-98-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://www.bldpharm.com/products/121-98-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://www.bldpharm.com/products/121-98-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methoxy-4_-methylbenzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12809830?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Method Parameter Acceptance Criteria
HPLC-UV Purity (254 nm) > 98.0%
Doublet (8.1 ppm, 2H,
benzoyl), Singlet (3.8 ppm, 3H,
1H-NMR Identity y)- glet (3.8 pp
OMe), Singlet (2.3 ppm, 3H,
Ar-Me)
Sharp range (Literature
Melting Point Physical State dependent, typically 60-80°C
for similar esters)
] < 0.1% (Critical for AICIs
Water Content Karl Fischer

reactions)

HPLC Method (Standard)

e Column: C18 Reverse Phase (4.6 x 150 mm, 5 um)[1][2]

e Mobile Phase: A: Water (0.1% HsPOa) / B: Acetonitrile[1][2]

e Gradient: 50% B to 90% B over 15 min.

e Flow Rate: 1.0 mL/min.[1][2]

Troubleshooting & Optimization

 Issue: Low Yield in Fries Rearrangement.

o Cause: Moisture in solvent deactivating AlCls.[1][2]

o Fix: Distill Chlorobenzene over CaHz; use fresh AlCIs.[1][2]

e |Issue: Incomplete Conversion.

o Cause: Strong complexation of product with AICIs inhibits further reaction.[1][2]

o Fix: Increase catalyst loading to 2.0 eq.
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Issue: Para-isomer Dominance.

o Cause: Temperature too low.[1][2]

o Fix: Ensure reflux at 120-130°C for thermodynamic equilibration to the ortho-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12809830/docs#application-note-3-methylphenyl-4-
methoxybenzoate-as-a-reactive-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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